Cas no 1082041-38-0 (7-methyl-1H-indole-4-carboxylic acid)

• Product Name: 7-methyl-1H-indole-4-carboxylic acid
• CAS No: 1082041-38-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 2102603
• PubChem ID: 53399316
• Update Time: 2025-06-28

7-methyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methyl indole-4-carboxylic acid
• 7-Methyl-1H-indole-4-carboxylic acid
• AT23866
• 1082041-38-0
• VPQLQESMDBGOLR-UHFFFAOYSA-N
• CS-0055940
• DB-415437
• 7-methyl-1H-indole-4-carboxylicacid
• SCHEMBL2595142
• 1H-Indole-4-carboxylic acid, 7-methyl-
• 7-methyl-1H-indole-4-carboxylic acid

• Inchi： 1S/C10H9NO2/c1-6-2-3-8(10(12)13)7-4-5-11-9(6)7/h2-5,11H,1H3,(H,12,13)
• InChI Key： VPQLQESMDBGOLR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)C2=C1C=CN2)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 422.0±25.0 °C at 760 mmHg
• Flash Point: 209.0±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

7-methyl-1H-indole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-methyl-1H-indole-4-carboxylic acid

7-Methyl-1H-indole-4-carboxylic Acid (CAS No. 1082041-38-0): An Overview of Its Structure, Properties, and Applications

7-Methyl-1H-indole-4-carboxylic acid (CAS No. 1082041-38-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, physicochemical properties, and recent advancements in the study of 7-methyl-1H-indole-4-carboxylic acid.

Structure and Synthesis

The molecular formula of 7-methyl-1H-indole-4-carboxylic acid is C₁₀H₉NO₂, with a molecular weight of approximately 179.18 g/mol. The core structure of this compound consists of an indole ring system with a methyl group at the 7-position and a carboxylic acid group at the 4-position. The indole ring is a fundamental building block in many biologically active molecules, contributing to its potential as a lead compound in drug discovery.

The synthesis of 7-methyl-1H-indole-4-carboxylic acid can be achieved through various routes, including the Vilsmeier-Haack formylation followed by hydrolysis or direct carboxylation of 7-methylindole. Recent advancements in synthetic methods have focused on improving yield and selectivity, making the compound more accessible for large-scale production and further research.

Physicochemical Properties

7-Methyl-1H-indole-4-carboxylic acid is a white crystalline solid with a melting point ranging from 225°C to 227°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility profile makes it suitable for various analytical techniques and biological assays.

The carboxylic acid group in 7-methyl-1H-indole-4-carboxylic acid imparts acidic properties to the molecule, with a pKa value around 4.5. This characteristic allows it to form salts with various cations, which can be useful for enhancing its solubility and bioavailability in different formulations.

Biological Activities and Therapeutic Potential

7-Methyl-1H-indole-4-carboxylic acid has been studied for its potential therapeutic applications due to its unique structural features and biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, 7-methyl-1H-indole-4-carboxylic acid has also been investigated for its neuroprotective properties. Studies have demonstrated that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These findings suggest that the compound may have potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The therapeutic potential of 7-methyl-1H-indole-4-carboxylic acid has led to several preclinical studies and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good safety profiles and efficacy in animal models of inflammatory diseases and neurodegeneration.

Ongoing research aims to further elucidate the mechanisms underlying the biological activities of 7-methyl-1H-indole-4-carboxylic acid. Scientists are exploring its interactions with specific cellular targets, such as enzymes involved in inflammation and neuroprotection, to optimize its therapeutic effects. Additionally, efforts are being made to develop novel derivatives and analogs with enhanced potency and selectivity.

Safety Considerations

Safety is a critical aspect of any drug development process. Preclinical studies have indicated that 7-methyl-1H-indole-4-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary to ensure its safe use in humans. These evaluations include assessments of genotoxicity, carcinogenicity, and reproductive toxicity.

To date, no significant adverse effects have been reported in preclinical studies involving this compound. Nevertheless, ongoing monitoring and rigorous testing will be essential as it progresses through clinical trials.

Conclusion

7-Methyl-1H-indole-4-carboxylic acid (CAS No. 1082041-38-0) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery efforts targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential. As more data becomes available from clinical trials, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.